2-((tetrahydrothiophen-3-yl)oxy)-N-(2-(thiophen-2-yl)ethyl)isonicotinamide

• IUPAC Name: 2-(thiolan-3-yloxy)-N-(2-thiophen-2-ylethyl)pyridine-4-carboxamide
• InChI: InChI=1S/C16H18N2O2S2/c19-16(18-7-4-14-2-1-8-22-14)12-3-6-17-15(10-12)20-13-5-9-21-11-13/h1-3,6,8,10,13H,4-5,7,9,11H2,(H,18,19)
• InChI Key: VJNNHZPFSFEPOU-UHFFFAOYSA-N
• Canonical SMILES: C1CSCC1OC2=NC=CC(=C2)C(=O)NCCC3=CC=CS3
• Molecular Formula: C16H18N2O2S2
• Molecular Weight: 334.5 g/mol

Description

2-((tetrahydrothiophen-3-yl)oxy)-N-(2-(thiophen-2-yl)ethyl)isonicotinamide is a chemical compound that has been studied for its potential use in scientific research. This compound has shown promise in various fields of research, including biochemistry and pharmacology. In

Scientific Research Applications

Organic Synthesis and Chemical Properties

Cyclization and Ring Formation : One area of interest is the cyclization reactions involving thiophene derivatives. For example, 2-Nitro-1,1-bis(phenylalkylthio)ethene or 1-(methylthio)-2-nitro-1-(phenylalkylthio)ethene derivatives tethered to an aromatic ring undergo intramolecular cyclization in trifluoromethanesulfonic acid. This process yields cyclic orthothioesters of isothiochromanones and related compounds, indicating the potential of thiophene derivatives in synthesizing complex cyclic structures (Coustard, 2001).

Electrochromic Polymers : The synthesis of new derivatives of thiophene and their application in creating electrochromic polymers is another significant area. For instance, derivatives of 3,4-ethylenedioxythiophene have been developed for high-contrast electrochromic polymers, showcasing the material's applications in smart windows and displays (Sankaran & Reynolds, 1997).

Medicinal Chemistry

AMPA Receptor Potentiators : In the realm of medicinal chemistry, thiophene derivatives have been identified as potent α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptor potentiators. These compounds, such as N-{(3S,4S)-4-[4-(5-cyano-2-thienyl)phenoxy]tetrahydrofuran-3-yl}propane-2-sulfonamide, have been explored for their potential to attenuate cognitive deficits in schizophrenia, demonstrating the therapeutic potential of thiophene derivatives (Shaffer et al., 2015).

Material Science

Electroactive and Conducting Polymers : The development of conducting polymers based on thiophene derivatives is a key area of research. These materials, such as polymers derived from ethyl 4-(3,6-di(thiophen-2-yl)-9H-carbazole-9-yl)-benzoate, exhibit promising electrochemical properties, making them suitable for applications in organic electronics and optoelectronics (Hu et al., 2013).